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Compound of Interest

Compound Name: Ac-RLR-AMC

Cat. No.: B15590514 Get Quote

For researchers, scientists, and drug development professionals, Ac-RLR-AMC (Acetyl-L-

Arginyl-L-Leucyl-L-Arginine-7-amino-4-methylcoumarin) is a key fluorogenic substrate for

probing the trypsin-like activity of the 26S proteasome. This document provides an in-depth

overview of its chemical properties, experimental applications, and the relevant biological

pathways.

Core Properties and Specifications
Ac-RLR-AMC is a synthetic peptide composed of three amino acids—arginine, leucine, and

arginine—with an N-terminal acetyl group and a C-terminal 7-amino-4-methylcoumarin (AMC)

fluorophore. In its intact form, the molecule is non-fluorescent. However, upon cleavage of the

amide bond between the C-terminal arginine and the AMC group by the proteasome, the highly

fluorescent AMC is released. The resulting fluorescence can be quantified to measure the

enzyme's activity.
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Property Value

Synonyms Ac-Arg-Leu-Arg-AMC, Ac-RLR-AMC, TFA

CAS Number 929903-87-7[1]

Molecular Formula C₃₀H₄₆N₁₀O₆

Molecular Weight 642.75 g/mol [2][3]

Appearance Lyophilized solid

Solubility Soluble in 5% acetic acid

Spectral Properties
Property Value

Excitation Maximum (λex) 380 nm[2][4]

Emission Maximum (λem) 440-460 nm[2][4]

Kinetic Parameters
Property Value

Enzyme 26S Proteasome

Activity Measured Trypsin-like

Km 78 µM

The Ubiquitin-Proteasome System (UPS)
The 26S proteasome is a large, ATP-dependent protease complex responsible for the

degradation of ubiquitinated proteins, playing a crucial role in cellular homeostasis. The

process, known as the ubiquitin-proteasome pathway, involves two main steps: the tagging of

substrate proteins with ubiquitin and the subsequent degradation of the tagged protein by the

proteasome. Ac-RLR-AMC is a valuable tool for studying the latter step, specifically the

proteolytic activity of the 26S proteasome.
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Preparation

Assay

Measurement & Analysis

Prepare Ac-RLR-AMC
stock solution (10 mM in DMSO)

Add Ac-RLR-AMC to
initiate reaction

Prepare Assay Buffer
(HEPES, EDTA, NP-40, SDS)

Pipette reagents into
96-well plate

(Sample, Control, Blank)

Prepare Proteasome Sample
(purified enzyme or cell lysate)

Prepare Inhibitor Control
(e.g., MG-132)

Incubate at 37°C

Measure fluorescence kinetically
(Ex: 380 nm, Em: 460 nm)

Plot fluorescence vs. time

Calculate initial velocity (V₀)

Determine specific
proteasome activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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